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Compound of Interest

Compound Name: Vat Black 27

Cat. No.: B1669110

Despite its classification by some suppliers as a fluorescent dye, a comprehensive review of
scientific literature and chemical databases reveals a significant lack of data to support the use
of Vat Black 27 (also known as Vat Olive R, C.l. 69005) as a fluorescent probe or chemical
stain in research and drug development. While its chemical structure as an anthraquinone dye
suggests potential for fluorescence, the necessary quantitative data on its photophysical
properties and validated protocols for its application in a laboratory setting are not publicly
available.

Vat Black 27 is a dye with the chemical formula Ca2H23N30s, primarily utilized in the textile
industry for dyeing cotton and other fabrics.[1][2] Its most notable characteristic in the context
of fluorescence is the observation of an "olive green fluorescence" when a solution in
concentrated sulfuric acid is diluted.[3][4] However, this property in a harsh and denaturing
solvent does not translate to practical applications in biological or sensitive material staining.

Current State of Knowledge: A Data Deficit

For a compound to be effectively used as a fluorescent dye or stain in research, a baseline of
gquantitative data is essential. This includes:

o Excitation and Emission Spectra: The specific wavelengths of light absorbed and emitted by
the molecule are crucial for designing imaging experiments and selecting appropriate filter
sets for microscopy. This data is not available for Vat Black 27 in any biologically compatible
solvent.
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e Quantum Yield: This value quantifies the efficiency of the fluorescence process. A high
quantum yield is desirable for bright, easily detectable signals. This information is currently
unknown for Vat Black 27.

» Photostability: The ability of a fluorophore to resist degradation upon exposure to excitation
light is critical for imaging, especially for time-lapse or quantitative studies. There is no
published data on the photostability of Vat Black 27.

» Solubility and Behavior in Physiological Buffers: Information on how Vat Black 27 behaves in
aqueous solutions, such as phosphate-buffered saline (PBS), is necessary for any biological
application. Existing data primarily focuses on its insolubility in water and solubility in organic
solvents used for industrial dyeing.[3]

Without this fundamental characterization, it is impossible to develop reliable and reproducible
protocols for the use of Vat Black 27 as a fluorescent stain.

The Promise of Anthraquinone Dyes in Cellular
Imaging

The interest in Vat Black 27's fluorescent potential stems from its classification as an
anthraquinone dye. Several other dyes based on the anthraquinone scaffold have been
successfully developed and are widely used as fluorescent probes in cell biology. These dyes
are known for their cell permeability and ability to stain specific cellular compartments,
particularly the nucleus.
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Typical Excitation Max Emission Max
Dye Name o Key Features
Application (nm) (nm)
Far-red
Live and fixed emission, cell-
DRAQ5™ ] ~647 ~681 ]
cell nuclear stain permeable, high
affinity for DNA
Stains both
CyTRAK Cytoplasmic and nucleus and
_ ~515 ~615
Orange™ nuclear stain cytoplasm, cell-
permeable
Cell-
impermeable,
o ) Dead cell nuclear ] )
Propidium lodide ~535 ~617 stains cells with

stain )
compromised

membranes

Note: The data in this table is for illustrative purposes to show the properties of established
anthraquinone-based fluorescent stains and is not representative of Vat Black 27.

The success of these related compounds highlights the potential of the anthraquinone chemical
structure in the design of fluorescent probes. However, the specific substitutions on the
anthraquinone core are critical in determining the fluorescence properties and cellular targets.

Experimental Workflow for Characterizing a Novel
Fluorescent Dye

To evaluate the potential of a compound like Vat Black 27 as a fluorescent stain, a systematic
experimental workflow would be required. The following diagram illustrates the necessary
steps:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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